Cas no 331434-54-9 (Archerine)
Archerine structure
Product Name:Archerine
CAS No:331434-54-9
MF:C32H36Br4N10O8
MW:1008.30644321442
CID:6656581
Update Time:2024-03-02
Archerine Chemical and Physical Properties
Names and Identifiers
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- Archerine
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- Inchi: 1S/C32H36Br4N10O8/c1-51-23-14(33)8-31(25(47)20(23)35)10-17(45-53-31)27(49)39-6-3-4-16-22(44-30(38)42-16)13(19-12-41-29(37)43-19)5-7-40-28(50)18-11-32(54-46-18)9-15(34)24(52-2)21(36)26(32)48/h8-9,12-13,25-26,47-48H,3-7,10-11H2,1-2H3,(H,39,49)(H,40,50)(H3,37,41,43)(H3,38,42,44)/t13-,25-,26-,31+,32+/m0/s1
- InChI Key: OFFATAQJRNDHGP-AVLAWAJOSA-N
- SMILES: C1(N=C(N)NC=1[C@@H](CCNC(C1C[C@@]2(C=C(Br)C(OC)=C(Br)[C@@H]2O)ON=1)=O)C1=CN=C(N)N1)CCCNC(C1C[C@@]2(C=C(Br)C(OC)=C(Br)[C@@H]2O)ON=1)=O
Computed Properties
- Hydrogen Bond Donor Count: 8
- Hydrogen Bond Acceptor Count: 14
- Heavy Atom Count: 54
- XLogP3: 1.662
Archerine Related Literature
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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